Cas no 381716-33-2 (2-2-(2-Azidoethoxy)ethoxyethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside)

• Product Name: 2-2-(2-Azidoethoxy)ethoxyethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside
• CAS No: 381716-33-2
• MF: C₂₀H₃₁N₃O₁₂
• MW: 505.473
• MDL: MFCD28016268
• CID: 854871
• PubChem ID: 87570433
• Update Time: 2025-06-09

2-2-(2-Azidoethoxy)ethoxyethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-Azidoethoxy)ethoxy]ethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside
• 1-[2-(2-AZIDOETHOXY)ETHOXYETHYL]-2,3,4,6-TETRA-O-ACETYL-D-GALACTOSE
• Galactose1-[2-(2-azidoethoxy)ethoxyethyl]-2,3,4,6-tetra-O-acetate
• 2-[2-(2-Azidoethoxy)ethyl]2,3,4,6-Tetra-O-acetyl-D-galactopyranoside
• 1-[2-(2-Azidoethoxy)ethoxyethyl]-2,3,4,6-tetra-O-acetyl-D-galactopyranoside
• [(2R,3S,4S,5R)-3,4,5-triacetyloxy-6-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]oxan-2-yl]methyl acetate
• 2-[2-(2-azidoethoxy)ethoxy]ethyl-2,3,4,6-tetra-O-acetyl-D-galactopyranoside
• D-GALACTOSE 1-[2-(2-AZIDOETHOXY)ETHOXYETHYL]-2,3,4,6-TETRA-O-ACETATE
• G0257
• Galactose Solution
• T72398
• AKOS025295257
• W-202558
• D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl, 2,3,4,6-tetraacetate
• DTXSID80659914
• 381716-33-2
• SCHEMBL24416283
• DLTVNCZYHKTWGV-IBBQXXDQSA-N
• [(2R,3S,4S,5R)-3,4,5-TRIS(ACETYLOXY)-6-{2-[2-(2-AZIDOETHOXY)ETHOXY]ETHOXY}OXAN-2-YL]METHYL ACETATE
• 2-2-(2-Azidoethoxy)ethoxyethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside

• MDL： MFCD28016268
• Inchi： InChI=1S/C20H31N3O12/c1-12(24)31-11-16-17(32-13(2)25)18(33-14(3)26)19(34-15(4)27)20(35-16)30-10-9-29-8-7-28-6-5-22-23-21/h16-20H,5-11H2,1-4H3/t16-,17+,18+,19-,20?/m1/s1
• InChI Key： DLTVNCZYHKTWGV-IBBQXXDQSA-N
• SMILES： CC(=O)OC[C@@H]1[C@@H]([C@@H]([C@H](C(OCCOCCOCCN=[N+]=[N-])O1)OC(=O)C)OC(=O)C)OC(=O)C

Computed Properties

• Exact Mass: 489.19600
• Monoisotopic Mass: 505.19077343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 35
• Rotatable Bond Count: 19
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 182.64000
• LogP: 0.29836
• Solubility: Not available
• Vapor Pressure: No data available

2-2-(2-Azidoethoxy)ethoxyethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Other Chemical Reagents

Additional information on 2-2-(2-Azidoethoxy)ethoxyethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside

Introduction to 2-2-(2-Azidoethoxy)ethoxyethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside (CAS No. 381716-33-2) and Its Applications in Modern Chemical Biology

2-2-(2-Azidoethoxy)ethoxyethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside, identified by the CAS number 381716-33-2, is a sophisticated glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound represents a confluence of carbohydrate chemistry and functional group manipulation, making it a valuable tool for synthetic chemists and biologists alike. The presence of multiple acetyl groups and an azido substituent on the galactopyranose core endows it with unique reactivity, enabling its use in a variety of synthetic transformations and biological assays.

The structure of 2-2-(2-Azidoethoxy)ethoxyethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside is characterized by a tetra-O-acetylated D-galactopyranose moiety, which serves as an excellent scaffold for further functionalization. The azido group (–N₃) at the 2-position of the galactose ring is particularly noteworthy, as it can undergo various chemical reactions such as azide-alkyne cycloadditions (Sonogashira coupling), hydrolysis to release nitrogen gas, or reduction to form an amine. Additionally, the ethoxyethyl chain attached to the anomeric carbon provides a hydrophobic tail that can influence solubility and interactions with biological targets.

In recent years, advances in glycoscience have highlighted the importance of glycosylated compounds in drug design and development. Glycosylation, the addition of carbohydrate moieties to biomolecules, plays a crucial role in modulating protein function, stability, and pharmacokinetics. O-Acetylated glycosides, such as 2-2-(2-Azidoethoxy)ethoxyethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside, are particularly useful intermediates in the synthesis of more complex glycopeptides and glycoproteins. The acetyl groups not only protect hydroxyl groups during synthetic steps but also enhance the compound's solubility in organic solvents, facilitating its use in various chemical reactions.

The utility of CAS No. 381716-33-2 extends beyond synthetic chemistry into the realm of biological research. The azido group has been widely employed in click chemistry applications, where it serves as a precursor for covalent labeling of biomolecules. For instance, researchers have utilized this compound to attach fluorescent probes or affinity tags to glycoproteins for structural studies or cellular localization experiments. The ability to selectively modify glycosidic linkages allows for precise control over protein function and has implications in therapeutic interventions aimed at modulating glycan-mediated processes.

Recent studies have demonstrated the potential of tetra-O-acetylated galactopyranosides as building blocks for novel carbohydrate-based therapeutics. These derivatives exhibit enhanced stability against enzymatic degradation and can be tailored to target specific receptors or enzymes involved in disease pathways. For example, modifications of the azido group have enabled the synthesis of glycomimetics that mimic natural glycans but with improved pharmacological properties. Such advancements are particularly relevant in oncology and immunology, where aberrant glycosylation is often observed in disease states.

The synthesis of 2-2-(2-Azidoethoxy)ethoxyethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the protection of hydroxyl groups with acetyl chloride followed by selective introduction of the azido group via nucleophilic substitution. The ethoxyethyl chain is typically introduced through etherification reactions using appropriate alkoxides or halogenated precursors. Each synthetic step must be rigorously monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm structural integrity.

The reactivity of CAS No. 381716-33-2 makes it an attractive candidate for exploring novel synthetic methodologies. Researchers have leveraged its unique functional groups to develop new catalytic systems or improve existing ones. For instance, transition-metal-catalyzed reactions involving azides have opened up possibilities for constructing complex carbohydrate derivatives under mild conditions. Such innovations not only streamline synthetic routes but also reduce waste generation, aligning with green chemistry principles.

In conclusion,2-2-(2-Azidoethoxy)ethoxyethyl 2,3,4,6-Tetra-O-acetyl-D-galactopyranoside represents a significant advancement in glycoscience with broad applications across pharmaceuticals and biotechnology. Its structural features—combining acetylation with an azido substituent—provide unparalleled flexibility for chemical manipulation while maintaining biological relevance. As research continues to uncover new roles for carbohydrates in health and disease,CAS No. 381716-33-2 will undoubtedly remain at the forefront of innovation.